1-Ethyl-1-methylpyrrolidinium trifluoromethanesulfonate, 99.5%

• IUPAC Name: 1-ethyl-1-methylpyrrolidin-1-ium;trifluoromethanesulfonate
• InChI: InChI=1S/C7H16N.CHF3O3S/c1-3-8(2)6-4-5-7-8;2-1(3,4)8(5,6)7/h3-7H2,1-2H3;(H,5,6,7)/q+1;/p-1
• InChI Key: VVUYWASZNMYQPF-UHFFFAOYSA-M
• Canonical SMILES: CC[N+]1(CCCC1)C.C(F)(F)(F)S(=O)(=O)[O-]
• Molecular Formula: C8H16F3NO3S
• DSSTOX Substance ID: DTXSID9049372
• Molecular Weight: 263.28 g/mol
• CAS RN: 893443-18-0

Description

1-Ethyl-1-methylpyrrolidinium trifluoromethanesulfonate is a type of ionic liquid. It belongs to a class of electrolytic materials that can be used in the fabrication of lithium-ion batteries. These batteries consist of an anode, cathode, and electrolyte with a charge-discharge cycle.

Synthesis Analysis

The synthesis of similar compounds involves the reaction of N, N’-butylmethylpyridinium chloride and potassium trifluoromethanesulfonate mixed in acetone and reacted for 24 hours. The reaction solution is then filtered to remove solid impurities. Finally, acetone in the solution is removed by distillation and purified to obtain the final product.

Molecular Structure Analysis

The molecular structure of 1-Ethyl-1-methylpyrrolidinium trifluoromethanesulfonate can be analyzed using techniques such as density functional theory (DFT) and molecular dynamics (MD) based on classical force field. These techniques provide both structural and electronic insight into the interactions occurring in the ionic liquid.

Chemical Reactions Analysis

1-Ethyl-1-methylpyrrolidinium trifluoromethanesulfonate can participate in various chemical reactions. For instance, it can be used as a solvent in Rhodium-catalyzed regioselective hydroformylation reactions and direct asymmetric aldol condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1-Ethyl-1-methylpyrrolidinium trifluoromethanesulfonate include its form, impurities, and molecular weight. It is typically found in lump form with impurities of less than 0.5% water. The molecular weight is 394.35.

Scientific Research Applications

Phase Behavior Studies

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Solubility Studies

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Electrochemical Applications

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Thermal Property Analysis

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Green Chemistry

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Dye-Sensitized Solar Cells

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Mechanism of Action

Target of Action

1-Ethyl-1-methylpyrrolidinium trifluoromethanesulfonate is a type of ionic liquid . Ionic liquids are salts in which the ions are poorly coordinated, which results in these solvents being liquid below 100°C, or even at room temperature

Mode of Action

It’s known that ionic liquids can interact with various biological targets due to their unique physicochemical properties .

Biochemical Pathways

Ionic liquids, including 1-Ethyl-1-methylpyrrolidinium trifluoromethanesulfonate, have been found to be involved in the fabrication of lithium-ion batteries . They can form a solid-state electrolyte with long-term stability, which can be used in dye-sensitized solar cells (DSSCs) .

Result of Action

The result of the action of 1-Ethyl-1-methylpyrrolidinium trifluoromethanesulfonate is primarily observed in its applications. For instance, when used in combination with other compounds, it forms a solid-state electrolyte with long-term stability, which can be used in dye-sensitized solar cells (DSSCs) .

Safety and Hazards

The safety and hazards associated with 1-Ethyl-1-methylpyrrolidinium trifluoromethanesulfonate include acute toxicity and skin corrosion. The compound has been classified with hazard statements H301 + H311 - H314 - H411, indicating toxicity if swallowed or in contact with skin, causes severe skin burns and eye damage, and is toxic to aquatic life with long-lasting effects.

Future Directions

The future directions of 1-Ethyl-1-methylpyrrolidinium trifluoromethanesulfonate research are likely to focus on its potential use as a battery electrolyte. Its ability to form a solid-state electrolyte with long-term stability makes it a promising candidate for use in next-generation lithium-ion batteries.